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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950

A detailed analysis of the environmental impact of Disperse Red 60 in comparison to other
commercially significant red dyes reveals varying levels of aquatic toxicity. This guide provides
a comparative assessment of their ecotoxicity, outlines standard experimental protocols for
evaluation, and explores the underlying toxicological mechanisms.

Disperse Red 60, an anthraquinone dye, exhibits moderate to high toxicity towards aquatic
organisms. In contrast, the ecotoxicological profiles of other red dyes, such as the azo dyes C.I.
Reactive Red 195, C.I. Acid Red 266, and C.I. Direct Red 80, present a more complex and
varied picture. While data for some of these dyes is limited, available information suggests that
their impact on the aquatic environment can range from being relatively non-toxic to exhibiting
significant adverse effects.

Comparative Ecotoxicity Data

The following table summarizes the available quantitative ecotoxicity data for Disperse Red 60
and other selected red dyes. The data is presented as the median lethal concentration (LC50)
for fish and the median effective concentration (EC50) for daphnia and algae. These values
represent the concentration of a substance that is lethal to 50% of the test organisms or causes
a 50% reduction in a measured biological response, respectively, over a specified exposure
period.
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Experimental Protocols for Aquatic Toxicity Testing

The ecotoxicity data presented in this guide are typically generated following standardized test

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). These protocols ensure the reliability and comparability of the results.

Fish, Acute Toxicity Test (OECD 203)

This test evaluates the acute lethal toxicity of a substance to fish.

» Test Organism: A recommended fish species, such as Rainbow trout (Oncorhynchus

mykiss), Zebra fish (Danio rerio), or Fathead minnow (Pimephales promelas).

e Procedure: Fish are exposed to a range of concentrations of the test substance in a static or

semi-static system for 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours.
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e Endpoint: The LC50 is calculated, which is the concentration of the substance that is lethal to
50% of the test fish over the 96-hour period.

Daphnia sp., Acute Immobilisation Test (OECD 202)

This test assesses the acute immobilizing effect of a substance on daphnids.
o Test Organism:Daphnia magna or a similar cladoceran species.

e Procedure: Young daphnids (less than 24 hours old) are exposed to a series of
concentrations of the test substance for 48 hours. The number of immobilized daphnids is
recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15
seconds after gentle agitation.

o Endpoint: The EC50 is determined, representing the concentration that immobilizes 50% of
the daphnids after 48 hours of exposure.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (OECD 201)

This test evaluates the effect of a substance on the growth of freshwater algae.

o Test Organism: Arecommended algal species, such as Desmodesmus subspicatus or
Raphidocelis subcapitata.

e Procedure: Exponentially growing algal cultures are exposed to various concentrations of the
test substance over a 72-hour period. The growth of the algae is measured by cell counts or
other biomass indicators.

e Endpoint: The EC50 is calculated, which is the concentration that causes a 50% reduction in
algal growth (either growth rate or yield) compared to a control group.

Mechanism of Toxicity: Oxidative Stress

A common mechanism of toxicity for many dyes, including anthraquinone and azo dyes, in
aguatic organisms is the induction of oxidative stress. This occurs when there is an imbalance

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

between the production of reactive oxygen species (ROS) and the ability of the organism's
antioxidant defense system to detoxify these reactive intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ecotoxicity of Disperse Red 60 Compared to Other Red
Dyes: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428950#ecotoxicity-comparison-of-disperse-red-60-
and-other-red-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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